![molecular formula C18H13ClFN5 B2769314 1-(5-chloro-2-methylphenyl)-N-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine CAS No. 890937-64-1](/img/structure/B2769314.png)
1-(5-chloro-2-methylphenyl)-N-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
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Description
1-(5-chloro-2-methylphenyl)-N-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C18H13ClFN5 and its molecular weight is 353.79. The purity is usually 95%.
BenchChem offers high-quality 1-(5-chloro-2-methylphenyl)-N-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(5-chloro-2-methylphenyl)-N-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
Researchers have explored the synthesis and characterization of pyrazole derivatives, including structures similar to 1-(5-chloro-2-methylphenyl)-N-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine, revealing their potential antitumor, antifungal, and antibacterial activities. These studies involve detailed crystallographic analysis and theoretical calculations to understand their biological activity origins (Titi et al., 2020).
Antimicrobial and Antitumor Applications
Compounds with the pyrazolo[3,4-d]pyrimidin-4-amine scaffold have shown significant antimicrobial and antitumor activities. The synthesis of new pyrazole and pyrazolopyrimidine derivatives highlights their potential as effective antimicrobial agents, with some showing significant activity against various microbial strains (El‐Wahab et al., 2015).
Material Science Applications
In material sciences, derivatives of pyrazolo[3,4-d]pyrimidin-4-amine have been evaluated for their potential in surface coatings and as antimicrobial additives in polyurethane varnish and printing ink paste, showcasing their ability to enhance the physical and mechanical properties of these materials while providing antimicrobial effects (El‐Wahab et al., 2015).
Inhibitory Activity Studies
Studies on the inhibitory activities of pyrazolo[3,4-d]pyrimidin-4-amine derivatives against specific biological targets, such as adenosine receptors and mycobacterial ATP synthase, demonstrate their potential in designing selective inhibitors for therapeutic applications. These derivatives have been identified for their high affinity and selectivity, offering insights into their interactions with biological receptors and providing a foundation for developing pharmacological probes (Kumar et al., 2011).
properties
IUPAC Name |
1-(5-chloro-2-methylphenyl)-N-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13ClFN5/c1-11-2-3-12(19)8-16(11)25-18-15(9-23-25)17(21-10-22-18)24-14-6-4-13(20)5-7-14/h2-10H,1H3,(H,21,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMEBOKGSKKJZCO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)N2C3=NC=NC(=C3C=N2)NC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13ClFN5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.